Cas no 2613385-93-4 ({octahydrocyclopentabpyran-2-yl}methanesulfonyl chloride, Mixture of diastereomers)

• Product Name: {octahydrocyclopentabpyran-2-yl}methanesulfonyl chloride, Mixture of diastereomers
• CAS No: 2613385-93-4
• MF: C₉H₁₅ClO₃S
• MW: 238.731600999832
• MDL: MFCD33032041
• CID: 5664588
• PubChem ID: 155943662
• Update Time: 2025-11-01

{octahydrocyclopentabpyran-2-yl}methanesulfonyl chloride, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 2613385-93-4
• {octahydrocyclopenta[b]pyran-2-yl}methanesulfonyl chloride
• EN300-27734703
• {octahydrocyclopentabpyran-2-yl}methanesulfonyl chloride, Mixture of diastereomers

• MDL： MFCD33032041
• Inchi： 1S/C9H15ClO3S/c10-14(11,12)6-8-5-4-7-2-1-3-9(7)13-8/h7-9H,1-6H2
• InChI Key： XRAMMOUXJIUFMH-UHFFFAOYSA-N
• SMILES： ClS(CC1CCC2CCCC2O1)(=O)=O

Computed Properties

• Exact Mass: 238.0430432g/mol
• Monoisotopic Mass: 238.0430432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 51.8Ų

Additional information on {octahydrocyclopentabpyran-2-yl}methanesulfonyl chloride, Mixture of diastereomers

Comprehensive Overview of Octahydrocyclopentabpyran-2-yl Methanesulfonyl Chloride (CAS No. 2613385-93-4)

Octahydrocyclopentabpyran-2-yl methanesulfonyl chloride, a mixture of diastereomers, is a specialized chemical compound with significant applications in pharmaceutical and organic synthesis. With the CAS number 2613385-93-4, this compound has garnered attention due to its unique structural properties and versatility in synthetic pathways. Researchers and industry professionals frequently seek information on its synthesis methods, stereochemical behavior, and potential applications in drug development.

The compound's structure features a cyclopentabpyran core, which is hydrogenated to form an octahydro derivative. The addition of a methanesulfonyl chloride group enhances its reactivity, making it a valuable intermediate in the preparation of more complex molecules. Given the growing interest in stereoselective synthesis and chiral building blocks, this diastereomeric mixture is often discussed in the context of modern medicinal chemistry and catalysis.

One of the key reasons for the rising interest in octahydrocyclopentabpyran-2-yl methanesulfonyl chloride is its role in the development of novel therapeutic agents. Researchers are exploring its utility in creating bioactive molecules with potential applications in treating neurological disorders and metabolic diseases. The compound's ability to serve as a sulfonylation reagent further broadens its scope in organic transformations, aligning with the current trend toward green chemistry and atom-efficient reactions.

From a market perspective, the demand for high-purity intermediates like this compound is increasing, driven by advancements in pharmaceutical R&D and custom synthesis. Companies specializing in fine chemicals and contract research organizations (CROs) often highlight its availability and scalable synthesis as key selling points. Additionally, the compound's relevance in peptide modification and proteomics research has made it a topic of interest in academic and industrial circles alike.

For those working in the field, understanding the stability and handling of octahydrocyclopentabpyran-2-yl methanesulfonyl chloride is crucial. Proper storage conditions, such as maintaining an inert atmosphere and low temperatures, are recommended to preserve its reactivity. Analytical techniques like NMR spectroscopy and HPLC are commonly employed to characterize the diastereomeric ratio and ensure batch-to-batch consistency.

In summary, octahydrocyclopentabpyran-2-yl methanesulfonyl chloride (CAS No. 2613385-93-4) represents a valuable tool for synthetic chemists and pharmaceutical researchers. Its unique structural features, combined with its reactivity, position it as a compound of interest in the development of next-generation therapeutics and specialty chemicals. As the industry continues to prioritize sustainable synthesis and molecular diversity, this compound is likely to remain a focal point in cutting-edge research.